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Compound of Interest

Compound Name: L-156602

CAS No.: 125528-51-5

Cat. No.: B1140513 Get Quote

Executive Summary & Compound Identification[1]
L-156602 is a cyclic hexadepsipeptide and a potent C5a receptor antagonist derived from

Streptomyces sp. [1, 2]. As a bioactive immunomodulator, it requires strict containment

protocols to prevent environmental release and unintended biological exposure.

Unlike standard organic reagents, L-156602 possesses specific pharmacophore stability that

resists standard degradation. Consequently, drain disposal is strictly prohibited. This guide

outlines the "Zero-Emission" disposal workflow required to maintain scientific integrity and

regulatory compliance (EPA/RCRA).
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Property Characteristic Disposal Implication

Chemical Class Cyclic Hexadepsipeptide
High thermal stability; requires

high-temp incineration.

Physical State Solid (Powder/Lyophilisate)
Dust generation hazard;

requires HEPA containment.

Bioactivity C5a Antagonist (Potent)

Treat as "P-Listed" equivalent

(Acutely Hazardous) for safety

margins.[1]

Solubility
Organic Solvents (DMSO,

MeOH)

Segregate into "Organic

Solvent" waste streams; do not

mix with aqueous acids.

Pre-Disposal Assessment & Segregation
Effective disposal begins with segregation at the point of generation.[2] You must categorize L-
156602 waste into three distinct streams to prevent cross-contamination and dangerous

chemical reactions.

The Segregation Logic (Graphviz Visualization)
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L-156602 Waste Generated

Determine Physical State

SOLID WASTE
(Pure Powder/Contaminated Solids)

 Dry Powder/Wipes

LIQUID WASTE
(Stock Solutions/Media)

 Solvents/Media

SHARPS/DEBRIS
(Needles/Glass)

 Needles/Vials

Hazardous Solid Waste Bin
(Double-Bagged)

 Tag: Toxic Solid

Organic Waste Carboy
(Halogenated vs Non-Halogenated)

 Tag: Toxic Organic

Biohazard Sharps Container
(Rigid/Puncture Proof)

 Tag: Sharps/Chem Contam

High-Temperature Incineration
(>1000°C with Scrubber)

Click to download full resolution via product page

Figure 1: Decision Matrix for L-156602 Waste Segregation. All streams ultimately lead to high-

temperature incineration to destroy the cyclic peptide structure.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired lyophilized powder, weighing boats, contaminated gloves, and paper

towels.

Containment: Do not throw loose powder into general trash. Place all solid waste into a clear,

6-mil polyethylene bag.
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Double Bagging: Seal the primary bag with tape and place it inside a second bag (secondary

containment).

Labeling: Affix a Hazardous Waste Tag.

Chemical Name: "L-156602 (Cyclic Peptide) - Solid Debris"

Hazards: Toxic, Irritant.

Storage: Transfer to the laboratory's Satellite Accumulation Area (SAA). Store in a closed

container labeled "Hazardous Solid Waste."

Protocol B: Liquid Waste (Stock Solutions)
Applicability: DMSO or Methanol stock solutions, reaction mixtures.

Compatibility Check: Ensure the waste carboy is compatible with the solvent used (e.g.,

HDPE for most organics).

Segregation:

Non-Halogenated: If dissolved in DMSO, Methanol, or Ethanol.

Halogenated: If dissolved in DCM or Chloroform.

Transfer: Pour carefully using a funnel to avoid splashing. Do not fill >90% capacity.

Deactivation (Optional but Recommended): For dilute aqueous waste containing L-156602,

treating with 10% bleach (sodium hypochlorite) for 30 minutes may help degrade the peptide

backbone before disposal, but incineration remains the primary requirement [3].

Tagging: List "L-156602" as a trace contaminant on the solvent waste tag.

Emergency Spill Response Workflow
Accidental release of L-156602 powder poses an inhalation risk.[3][4][5] Follow this "Dry

Cleanup" protocol to prevent aerosolization.
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1. EVACUATE & ALERT
Clear area of personnel

2. PPE DONNING
Nitrile Gloves (Double),

N95/P100 Mask, Goggles

3. CONTAINMENT
Cover spill with

damp paper towels

4. CLEANUP
Scoop material;

Do NOT sweep dry dust

5. DECONTAMINATE
Wipe surface with

10% Bleach -> Water

Click to download full resolution via product page

Figure 2: Emergency Response Workflow for L-156602 Spills. Emphasizes "Wet Wiping" to

prevent dust inhalation.

Critical Action: If the spill involves >100mg of pure powder, contact your institution's

Environmental Health & Safety (EHS) officer immediately.

Regulatory Compliance & Scientific Rationale
Why Incineration?
L-156602 is a cyclic peptide.[6] These structures are evolutionarily designed to resist

enzymatic degradation [1]. Releasing them into water systems (via sink disposal) risks

bioaccumulation and downstream toxicity. High-temperature incineration (>1000°C) ensures

the complete breakdown of the peptide bonds and the pharmacophore.

EPA/RCRA Classification
Under the Resource Conservation and Recovery Act (RCRA):

Classification: Unless explicitly listed, L-156602 falls under "Process Waste." However, due

to its bioactivity, it should be managed as "P-Listed equivalent" (Acutely Hazardous) to

ensure the highest safety margin [3, 4].

Satellite Accumulation: Waste must be stored at or near the point of generation.[1][2][7]

Containers must remain closed except when adding waste [4].

Documentation
Maintain a Waste Generation Log near your SAA.

Chemical:[3][5][8][9][10] L-156602[6][11]

Volume/Mass: [Amount]
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Matrix: [Solvent/Solid]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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